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Compound of Interest

Compound Name: HSK205

Cat. No.: B12380067

The following provides essential safety and logistical information for the proper disposal of
HSK205, identified as ECOZEN HSK205, a copolyester product from SK Chemicals. While this
material is not classified as hazardous under the Globally Harmonized System (GHS),
adherence to proper laboratory and waste management protocols is crucial to ensure safety
and environmental compliance.[1] Researchers, scientists, and drug development
professionals should use the following step-by-step guidance for the operational disposal of
this material.

Material Identification and Safety Data

It is critical to confirm that the "HSK205" in your laboratory corresponds to the Safety Data
Sheet (SDS) for ECOZEN HSK205. If your HSK205 is a different substance, this guidance will
not apply, and you must consult the specific SDS for that product.

Summary of Safety Data for ECOZEN HSK205:
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Property Value Source

Chemical Name Copolyester SDSJ[1]

GHS Classification Not Classified as Hazardous SDS[1]

Physical Form Solid (pellets) General Knowledge

] Molten material can cause
Primary Hazards SDSJ[1]
thermal burns.

Personal Protective Equipment  Safety glasses, gloves when SDS[1]
(PPE) handling molten material.

Dispose of in accordance with
) ) ) federal, state, and local
Disposal Consideration ) SDS[1]
environmental control

regulations.

Experimental Protocol: Standard Disposal of Non-
Hazardous Solid HSK205

This protocol outlines the standard procedure for disposing of uncontaminated, solid HSK205.
Methodology:

o Confirmation of Non-Contamination: Ensure the HSK205 waste is not mixed with any
hazardous chemicals, solvents, or biological materials. If contaminated, it must be treated as
hazardous waste corresponding to the nature of the contaminant.

o Container Selection: Place the solid HSK205 waste in a designated, durable, and clearly
labeled waste container. The container should be compatible with general laboratory solid
waste.

» Labeling: Label the container as "Non-Hazardous Solid Waste: HSK205 (Copolyester)".
Include the date of waste generation.

o Storage: Store the waste container in a designated waste accumulation area, away from
incompatible materials and high-traffic zones.
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» Disposal: Dispose of the container through your institution's established non-hazardous solid
waste stream. Consult your Environmental Health and Safety (EHS) office for specific
institutional procedures.

Experimental Protocol: Disposal of HSK205
Contaminated with Hazardous Materials

This protocol is a general guideline. The specific procedure will depend on the type of
contaminant.

Methodology:

Hazard Identification: Identify the hazardous substance(s) contaminating the HSK205. Refer
to the SDS for each contaminant to understand its hazards and disposal requirements.

» Waste Segregation: Do not mix HSK205 contaminated with different types of hazardous
materials.

o Container Selection: Use a waste container compatible with the hazardous contaminant. For
example, if contaminated with a flammable solvent, use a container suitable for flammable
waste.

o Labeling: Label the container clearly with "Hazardous Waste" and list all chemical
constituents, including HSK205 and the contaminant(s), with their approximate percentages.

o Storage: Store the hazardous waste container in a designated satellite accumulation area,
following all institutional and regulatory requirements for hazardous waste storage, including
secondary containment.

» Disposal: Arrange for pickup and disposal by your institution's hazardous waste management
service. Complete all necessary waste manifests and documentation as required.

Logical Workflow for HSK205 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of HSK205.
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Start: HSK205 Waste Generated No Yes

Place in a designated
'Non-Hazardous Solid Waste'
container.

Label container with contents
(HSK205 - Copolyester)
and date.

Dispose through institutional
non-hazardous solid
waste stream.

v v
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contaminated with hazardous
substances?

End of Process
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constituents and hazard
warnings.
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waste accumulation area.

Arrange for disposal by
institutional hazardous

waste management.

Click to download full resolution via product page

Caption: HSK205 Disposal Decision Workflow

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b12380067?utm_src=pdf-body-img
https://www.benchchem.com/product/b12380067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Signaling Pathways (Not Applicable)

The concept of signaling pathways is not applicable to the chemical disposal procedures for
HSK205. This section is included to acknowledge the user's request, but the content is not
relevant to this specific topic.

Disclaimer: This information is based on the Safety Data Sheet for ECOZEN HSK205 and
general laboratory safety principles. It is the responsibility of the user to confirm the identity of
their material and to comply with all applicable federal, state, and local regulations, as well as
their own institutional policies for waste management. Always consult with your institution's
Environmental Health and Safety (EHS) office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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